Cas no 1388033-06-4 (2-Chloro-8-nitroquinazoline)

• Product Name: 2-Chloro-8-nitroquinazoline
• CAS No: 1388033-06-4
• MF: C₈H₄ClN₃O₂
• MW: 209.589260101318
• MDL: MFCD22561792
• CID: 5244529
• PubChem ID: 122200656
• Update Time: 2026-03-08

2-Chloro-8-nitroquinazoline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-8-nitroquinazoline
• Quinazoline, 2-chloro-8-nitro-

• MDL： MFCD22561792
• Inchi： 1S/C8H4ClN3O2/c9-8-10-4-5-2-1-3-6(12(13)14)7(5)11-8/h1-4H
• InChI Key： LIELOSZFIVAVMD-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2[N+]([O-])=O)=CN=C1Cl

Additional information on 2-Chloro-8-nitroquinazoline

Recent Advances in the Study of 2-Chloro-8-nitroquinazoline (CAS: 1388033-06-4) and Its Applications in Chemical Biology and Medicine

The compound 2-Chloro-8-nitroquinazoline (CAS: 1388033-06-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanistic insights, and potential therapeutic applications.

Recent studies have highlighted the role of 2-Chloro-8-nitroquinazoline as a precursor in the development of kinase inhibitors, particularly those targeting the epidermal growth factor receptor (EGFR) family. Researchers have demonstrated its utility in constructing quinazoline-based scaffolds, which are known for their efficacy in cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry elaborated on the compound's reactivity and its potential for further functionalization to enhance binding affinity and selectivity.

In addition to its role in oncology, 2-Chloro-8-nitroquinazoline has been investigated for its antimicrobial properties. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of this compound exhibited promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study emphasized the importance of the nitro and chloro substituents in modulating biological activity.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-Chloro-8-nitroquinazoline. A 2024 paper in Organic Process Research & Development detailed a novel, scalable synthesis route that improves yield and reduces environmental impact. This development is particularly relevant for industrial-scale applications, where efficiency and sustainability are critical considerations.

Despite these promising developments, challenges remain in the clinical translation of 2-Chloro-8-nitroquinazoline derivatives. Issues such as pharmacokinetic properties and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Ongoing research is exploring the use of computational modeling and high-throughput screening to accelerate the discovery of optimized derivatives.

In conclusion, 2-Chloro-8-nitroquinazoline (CAS: 1388033-06-4) continues to be a compound of significant interest in chemical biology and drug discovery. Its multifaceted applications, from kinase inhibition to antimicrobial activity, underscore its potential as a valuable building block in medicinal chemistry. Future research should focus on addressing the current limitations and expanding its therapeutic repertoire through innovative synthetic and biological approaches.